2-Fluoro-N-[(1-methyl-1H-pyrazol-5-yl)methyl]aniline

• Molecular Formula: C11H12FN3
• Molecular Weight: 205.23 g/mol
• IUPAC Name: 2-fluoro-N-[(2-methylpyrazol-3-yl)methyl]aniline
• InChI: InChI=1S/C11H12FN3/c1-15-9(6-7-14-15)8-13-11-5-3-2-4-10(11)12/h2-7,13H,8H2,1H3
• InChI Key: IQLLYJVUJGPPDZ-UHFFFAOYSA-N
• Canonical SMILES: CN1C(=CC=N1)CNC2=CC=CC=C2F

Description

Note on Product Information: The following description is based on a closely related stereoisomer, (2S)-1-Fluoro-N-[(1-methyl-1H-pyrazol-5-yl)methyl]-2-propanamine , and is provided for illustrative purposes. Specific data for 2-Fluoro-N-[(1-methyl-1H-pyrazol-5-yl)methyl]aniline should be confirmed upon product characterization. 2-Fluoro-N-[(1-methyl-1H-pyrazol-5-yl)methyl]aniline is a chemical compound of interest in scientific research and development. It features an aniline core substituted with a fluorine atom and a (1-methyl-1H-pyrazol-5-yl)methyl group, a scaffold known to be valuable in various applied chemistry fields . Compounds with similar pyrazole-aniline architectures are frequently explored in medicinal chemistry as potential building blocks for pharmaceutical candidates . The presence of the fluorine atom can significantly influence the molecule's electronic properties, lipophilicity, and metabolic stability, making it a key feature in drug design . Furthermore, such nitrogen-rich heterocyclic compounds are also investigated in materials science, particularly in the development of novel ligands for catalytic systems . Researchers utilize this compound and its derivatives as a versatile precursor or intermediate in the synthesis of more complex molecules. Handling and Storage: This product is for research use only and is not intended for diagnostic or therapeutic applications. Please refer to the Safety Data Sheet (SDS) for proper handling and storage instructions before use.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 2-Fluoro-N-[(1-methyl-1H-pyrazol-5-yl)methyl]aniline typically involves the reaction of 2-fluoroaniline with 1-methyl-1H-pyrazole-5-carbaldehyde in the presence of a reducing agent. The reaction is usually carried out in a solvent such as dichloromethane or ethanol under reflux conditions. The product is then purified using techniques such as recrystallization or column chromatography.

Industrial Production Methods

In an industrial setting, the production of this compound may involve more scalable methods, such as continuous flow synthesis. This approach allows for better control over reaction conditions and can lead to higher yields and purity of the final product.

Chemical Reactions Analysis

Types of Reactions

2-Fluoro-N-[(1-methyl-1H-pyrazol-5-yl)methyl]aniline can undergo various chemical reactions, including:

Oxidation: The compound can be oxidized to form corresponding quinones or other oxidized derivatives.

Reduction: Reduction reactions can lead to the formation of amines or other reduced products.

Substitution: The fluorine atom can be substituted with other functional groups, such as hydroxyl or amino groups.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include potassium permanganate and chromium trioxide.

Reduction: Reducing agents such as sodium borohydride or lithium aluminum hydride are often used.

Substitution: Nucleophilic substitution reactions can be carried out using reagents like sodium hydroxide or ammonia.

Major Products Formed

The major products formed from these reactions depend on the specific conditions and reagents used. For example, oxidation may yield quinones, while reduction can produce various amines.

Scientific Research Applications

2-Fluoro-N-[(1-methyl-1H-pyrazol-5-yl)methyl]aniline has several applications in scientific research:

Chemistry: It is used as a building block for the synthesis of more complex molecules.

Biology: The compound is studied for its potential biological activities, including antimicrobial and anticancer properties.

Medicine: Research is ongoing to explore its potential as a pharmaceutical intermediate.

Industry: It is used in the development of new materials with specific properties, such as improved thermal stability or electrical conductivity.

Mechanism of Action

The mechanism of action of 2-Fluoro-N-[(1-methyl-1H-pyrazol-5-yl)methyl]aniline involves its interaction with specific molecular targets. The compound can bind to enzymes or receptors, leading to changes in their activity. For example, it may inhibit certain enzymes involved in metabolic pathways, thereby exerting its biological effects.

Comparison with Similar Compounds

Table 1: Structural Comparison of Analogous Compounds

Compound Name	Molecular Formula	Key Substituents/Modifications	Heterocycle Type	Linkage Type
Target Compound	C₁₀H₁₀FN₃	2-Fluoroaniline, 1-methylpyrazole	Pyrazole	Methylene amine
2-Fluoro-N-methyl-N-[(1-methyl-1H-1,2,3-triazol-5-yl)methyl]aniline	C₁₁H₁₃FN₄	2-Fluoroaniline, 1-methyltriazole, N-methylation	Triazole	Methylene amine
5-Fluoro-2-[(1-methyl-1H-pyrazol-5-yl)methoxy]aniline	C₁₁H₁₂FN₃O	5-Fluoroaniline, 1-methylpyrazole	Pyrazole	Ether
2-(1H-Pyrazol-5-yl)aniline	C₉H₉N₃	Aniline, unsubstituted pyrazole	Pyrazole	Direct C–N bond

Key Observations :

• Substituent Effects: The ortho-fluorine in the target compound enhances steric hindrance and electronic withdrawal compared to non-fluorinated analogs like 2-(1H-pyrazol-5-yl)aniline .

Physicochemical Properties

Table 2: Physicochemical Data

Compound Name	Molecular Weight	LogP (Predicted)	Hydrogen Bond Donors	Hydrogen Bond Acceptors
Target Compound	199.21	2.3	1 (NH)	4 (N, F)
C₁₁H₁₃FN₄ (Triazole analog)	220.25	1.8	0 (N-methylated)	5 (N, F)
C₁₁H₁₂FN₃O (Ether-linked)	221.24	2.5	1 (NH)	5 (N, F, O)
2-(1H-Pyrazol-5-yl)aniline	159.19	1.9	2 (NH₂)	3 (N)

Analysis :

• The target compound’s moderate LogP (2.3) suggests balanced lipophilicity, favorable for membrane permeability. The triazole analog’s lower LogP (1.8) reflects increased polarity due to the additional nitrogen .

Q & A

Q. Methodological Answer :

• NMR Analysis :
  • ¹H NMR : Aromatic protons (6.5–7.5 ppm), pyrazole protons (7.2–7.8 ppm), and methylene (-CH₂-) protons (4.3–4.7 ppm). Fluorine substituents cause splitting patterns (e.g., doublets for ortho-fluorine).
  • ¹³C NMR : Fluorinated carbons (C-F coupling, ~160–165 ppm), pyrazole carbons (105–150 ppm).
• IR Spectroscopy : N-H stretch (~3400 cm⁻¹), C-F stretch (~1200 cm⁻¹), and pyrazole ring vibrations (~1500 cm⁻¹).
  Reference : .

Advanced: How do crystallographic studies resolve ambiguities in molecular conformation?

Methodological Answer :
Single-crystal X-ray diffraction (SC-XRD) is critical. highlights the use of SHELX software for refinement. Key steps:

• Data Collection : Use synchrotron radiation or Mo-Kα sources for high-resolution data.
• Hydrogen Bonding Analysis : emphasizes graph-set analysis to identify intermolecular interactions (e.g., N-H···N or C-H···F) influencing crystal packing.
• Challenges : Disorder in the pyrazole ring or methyl group may require constrained refinement.
  Reference : .

Advanced: What mechanistic insights explain low yields in pyrazole-methylation steps?

Methodological Answer :
Low yields often arise from competing reactions:

• Byproduct Formation : Over-methylation at the pyrazole N-2 position. notes that using bulky bases (e.g., DBU) or low temperatures (0–5°C) suppresses this.
• Kinetic Control : Monitor reaction progress via LC-MS to halt at the mono-methylation stage.
• Catalyst Selection : Palladium catalysts (e.g., Pd/C) improve regioselectivity in methylation.
  Reference : .

Advanced: How can computational modeling predict biological activity?

Q. Methodological Answer :

• Docking Studies : Use AutoDock Vina to simulate binding to targets (e.g., kinases or GPCRs). highlights the compound’s structural similarity to antineoplastic agents.
• QSAR Modeling : Correlate substituent effects (e.g., fluorine position) with logP and IC₅₀ values.
• DFT Calculations : Analyze frontier molecular orbitals (HOMO/LUMO) to predict reactivity in nucleophilic substitution.
  Reference : .

Advanced: How to address contradictions in reported biological activity data?

Q. Methodological Answer :

• Assay Variability : Standardize cell lines (e.g., HEK293 vs. HeLa) and protocols (e.g., MTT vs. ATP-luciferase). shows fluorinated anilines exhibit cell-type-dependent cytotoxicity.
• Metabolite Interference : Use LC-HRMS to identify degradation products (e.g., demethylation or oxidation).
• Statistical Validation : Apply ANOVA to compare IC₅₀ values across independent studies.
  Reference : .

Advanced: What strategies improve regioselectivity in electrophilic substitution?

Q. Methodological Answer :

• Directing Groups : Install temporary protecting groups (e.g., Boc on the aniline) to steer electrophiles to the pyrazole ring.
• Solvent Effects : Polar aprotic solvents (DMF or DMSO) enhance electrophile activation. shows nitroso intermediates form selectively in THF.
• Catalytic Systems : Use Cu(I) or Pd(II) to mediate C-H functionalization at the pyrazole 4-position.
  Reference : .

Advanced: How to analyze hydrogen bonding networks in co-crystals?

Q. Methodological Answer :

• Co-Crystallization : Screen with dicarboxylic acids (e.g., succinic acid) to form stable salts. details graph-set notation (e.g., R₂²(8) motifs) for hydrogen bond patterns.
• Thermal Analysis : DSC/TGA identifies stability thresholds influenced by H-bonding.
• Synthonic Engineering : Use Mercury software to predict packing motifs from molecular electrostatic potentials.
  Reference : .

Advanced: What analytical pitfalls arise in quantifying trace impurities?

Q. Methodological Answer :

• HPLC Challenges : Co-elution of isomers (e.g., 1-methyl vs. 2-methyl pyrazole derivatives). Use UPLC with C18 columns and MS detection.
• NMR Limitations : Overlapping peaks for methyl and methylene groups. Apply 2D techniques (HSQC, COSY).
• Mass Spec Artifacts : In-source fragmentation mimics impurities. Compare ESI+ and APCI modes.
  Reference : .

Advanced: How to design SAR studies for fluorinated analogs?

Q. Methodological Answer :

• Substituent Libraries : Synthesize derivatives with halogens (Cl, Br), electron-donating (OMe), or withdrawing (NO₂) groups.
• Activity Cliffs : Use Free-Wilson analysis to identify critical substituents. shows fluorine’s ortho-position enhances kinase inhibition.
• Toxicity Profiling : Assess hERG binding and CYP450 inhibition early to prioritize candidates.
  Reference : .